Cas no 1863885-74-8 (Fmoc-N-PEG7-acid)

• Product Name: Fmoc-N-PEG7-acid
• CAS No: 1863885-74-8
• MF: C₃₂H₄₅NO₁₁
• MW: 619.70
• CID: 4624874
• PubChem ID: 75412421
• Update Time: 2025-05-26

Fmoc-N-PEG7-acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-N-PEG7-acid
• 3-[2-[2-[2-[2-[2-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• Fmoc-N-amido-PEG7-acid
• Fmoc-NH-PEG7-CH2CH2COOH
• Fmoc-NH-PEG7-acid
• FmocNH-PEG7-CH2CH2COOH
• MFCD26142985
• AKOS040743324
• BP-22600
• DA-63562
• MS-30774
• 1863885-74-8
• SY251186
• CS-0115416
• HY-140460
• 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,6,9,12,15,18,21-heptaoxatetracosan-24-oic acid
• 1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13,16,19,22,25-octaoxa-4-azaoctacosan-28-oic acid
• C90242

• Inchi： 1S/C32H45NO11/c34-31(35)9-11-37-13-15-39-17-19-41-21-23-43-24-22-42-20-18-40-16-14-38-12-10-33-32(36)44-25-30-28-7-3-1-5-26(28)27-6-2-4-8-29(27)30/h1-8,30H,9-25H2,(H,33,36)(H,34,35)
• InChI Key： QTWMNLIXRWCJSM-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1)C1=CC=CC=C1C2COC(NCCOCCOCCOCCOCCOCCOCCOCCC(O)=O)=O

Computed Properties

• Exact Mass: 619.29926125g/mol
• Monoisotopic Mass: 619.29926125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 27
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 140Ų

Additional information on Fmoc-N-PEG7-acid

Professional Introduction to Fmoc-N-PEG7-acid (CAS No. 1863885-74-8)

Fmoc-N-PEG7-acid, with the chemical abstracts service number (CAS) 1863885-74-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules known as polyethylene glycol (PEG)-modified amino acids, which are widely utilized in drug development and biomaterials due to their unique properties such as enhanced solubility, stability, and biocompatibility.

The structure of Fmoc-N-PEG7-acid consists of a protected amino group (Fmoc) attached to a PEG7 (polyethylene glycol with a molecular weight of approximately 1,230 Da) moiety, followed by a carboxylic acid group. The Fmoc group is a common protecting group used in peptide synthesis, while the PEG chain serves as a hydrophilic linker that improves the pharmacokinetic properties of therapeutic agents.

In recent years, there has been a surge in research focused on PEGylated compounds due to their ability to prolong circulation time in the bloodstream, reduce immunogenicity, and enhance drug delivery efficiency. The use of Fmoc-N-PEG7-acid in pharmaceutical formulations has been explored for various applications, including targeted drug delivery systems, protein stabilization, and the development of biodegradable polymers.

One of the most compelling aspects of Fmoc-N-PEG7-acid is its versatility in synthetic chemistry. The compound can be easily incorporated into peptide chains during solid-phase peptide synthesis (SPPS), allowing for the creation of complex biomolecules with precise molecular architecture. This has opened up new possibilities for the design of novel therapeutic agents with improved efficacy and reduced side effects.

Recent studies have demonstrated the potential of Fmoc-N-PEG7-acid in enhancing the stability and bioavailability of biologics. For instance, researchers have utilized this compound to modify monoclonal antibodies, resulting in increased half-life and reduced clearance rates. Such findings highlight the importance of PEGylation in modern drug development and underscore the value of compounds like Fmoc-N-PEG7-acid.

The incorporation of PEG chains into therapeutic molecules has also been shown to improve their compatibility with various delivery systems. For example, nanoparticles and liposomes functionalized with PEGylated moieties have demonstrated enhanced targeting capabilities and reduced systemic toxicity. This has led to significant advancements in nanomedicine and personalized medicine approaches.

In addition to its applications in drug delivery, Fmoc-N-PEG7-acid has found utility in diagnostic imaging. PEGylated contrast agents have been developed for magnetic resonance imaging (MRI) and other imaging modalities, offering improved resolution and longer retention times within biological tissues. These advancements are particularly relevant in oncology, where accurate tumor detection and monitoring are critical.

The synthesis of Fmoc-N-PEG7-acid involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The Fmoc group must be effectively protected during synthesis to prevent unwanted side reactions, while the PEG chain must be properly introduced to maintain its hydrophilic properties. Advances in synthetic methodologies have made it possible to produce high-quality batches of this compound for industrial applications.

The growing interest in PEGylated compounds has also spurred innovation in analytical techniques for their characterization. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the structure and purity of Fmoc-N-PEG7-acid. These tools are essential for ensuring that the compound meets regulatory standards before being used in pharmaceutical formulations.

The future prospects for Fmoc-N-PEG7-acid are promising, with ongoing research exploring new applications and improvements in synthesis methods. As our understanding of polyethylene glycol chemistry continues to evolve, it is likely that this compound will play an increasingly important role in the development of next-generation therapeutics. Collaborative efforts between chemists, biologists, and clinicians will be crucial in realizing these advancements.

In conclusion, Fmoc-N-PEG7-acid (CAS No. 1863885-74-8) is a versatile and highly valuable compound with broad applications in pharmaceutical chemistry and biotechnology. Its unique structure combines the benefits of Fmoc protection with the hydrophilic properties of PEG chains, making it an ideal candidate for drug delivery systems, biomaterials, and diagnostic agents. As research progresses, it is expected that this compound will continue to contribute significantly to advancements in medicine and biotechnology.